![molecular formula C15H18BrN7 B1255445 6-bromo-3-(1-methyl-1H-pyrazol-4-yl)-5-(piperidin-3-yl)pyrazolo[1,5-a]pyrimidin-7-amine](/img/structure/B1255445.png)
6-bromo-3-(1-methyl-1H-pyrazol-4-yl)-5-(piperidin-3-yl)pyrazolo[1,5-a]pyrimidin-7-amine
Overview
Description
6-bromo-3-(1-methyl-4-pyrazolyl)-5-(3-piperidinyl)-7-pyrazolo[1,5-a]pyrimidinamine is a pyrazolopyrimidine.
Scientific Research Applications
Synthesis of Polyheterocyclic Compounds
- The chemical structure of 6-bromo-3-(1-methyl-1H-pyrazol-4-yl)-5-(piperidin-3-yl)pyrazolo[1,5-a]pyrimidin-7-amine is utilized in synthesizing a variety of polyheterocyclic compounds. These include derivatives like pyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidines, which have been explored for their antibacterial properties (Abdel‐Latif et al., 2019).
Anticancer and Anti-5-Lipoxygenase Agents
- Novel pyrazolopyrimidines derivatives synthesized using this compound have shown potential as anticancer and anti-5-lipoxygenase agents. Their structures are established through NMR and mass spectrometry, and they have been evaluated for cytotoxic activities in cancer cell lines (Rahmouni et al., 2016).
Antiviral Activities
- Derivatives of this compound have been synthesized and evaluated for their antiviral activity. The study involved the creation of various enones and heterocyclic rings, testing against herpes simplex virus type-1, showing promising results (Tantawy et al., 2012).
Synthesis of Heterocycles with 1,2,3-Triazole Moiety
- The compound has been used in the synthesis of pyrazolo[1,5-a]pyrimidines and related heterocycles containing the 1,2,3-triazole moiety. These synthesized compounds have attracted pharmaceutical interest due to their antitrypanosomal activity (Abdelriheem et al., 2017).
Insecticidal and Antibacterial Potential
- Pyrimidine linked pyrazol-3-yl amines synthesized using the compound have shown potential for insecticidal and antibacterial applications. These compounds were evaluated against specific insects and microorganisms (Deohate & Palaspagar, 2020).
Antiproliferative Agents
- Coumarin derivatives containing pyrazolo[1,5-a]pyrimidine and related compounds synthesized from this compound have shown promising antitumor activity against liver carcinoma cell lines (Gomha et al., 2015).
Antioxidant Properties
- Some derivatives of this compound have been synthesized and evaluated for their antioxidant properties, demonstrating potential in protecting DNA from damage (Gouda, 2012).
Properties
IUPAC Name |
6-bromo-3-(1-methylpyrazol-4-yl)-5-piperidin-3-ylpyrazolo[1,5-a]pyrimidin-7-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18BrN7/c1-22-8-10(6-19-22)11-7-20-23-14(17)12(16)13(21-15(11)23)9-3-2-4-18-5-9/h6-9,18H,2-5,17H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMIZZEXBPRLVIV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2=C3N=C(C(=C(N3N=C2)N)Br)C4CCCNC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18BrN7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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